3-methoxy-N-(1,2-oxazol-3-yl)benzamide

• IUPAC Name: 3-methoxy-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C11H10N2O3/c1-15-9-4-2-3-8(7-9)11(14)12-10-5-6-16-13-10/h2-7H,1H3,(H,12,13,14)
• InChI Key: XBTGLWVOGWYNAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NOC=C2
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol

Description

3-Methoxy-N-(1,2-oxazol-3-yl)benzamide is a benzamide derivative featuring a methoxy-substituted benzene ring linked to a 1,2-oxazole moiety via an amide bond. The 1,2-oxazole group contributes to metabolic stability and hydrogen-bonding interactions, while the methoxy group enhances lipophilicity and influences electronic properties . Synthetically, such compounds are typically prepared via condensation reactions between substituted benzoyl chlorides and oxazole-containing amines, followed by characterization via NMR, elemental analysis, and X-ray crystallography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methoxy-N-(1,2-oxazol-3-yl)benzamide typically involves the reaction of 3-methoxybenzoic acid with 1,2-oxazole-3-amine. The reaction is carried out under specific conditions to ensure the formation of the desired product. The process involves the activation of the carboxylic acid group of 3-methoxybenzoic acid, followed by its reaction with the amine group of 1,2-oxazole-3-amine to form the amide bond.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-methoxy-N-(1,2-oxazol-3-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The oxazole ring can be reduced to form an oxazoline ring.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of 3-hydroxy-N-(1,2-oxazol-3-yl)benzamide.

Reduction: Formation of 3-methoxy-N-(1,2-oxazolin-3-yl)benzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3-methoxy-N-(1,2-oxazol-3-yl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-methoxy-N-(1,2-oxazol-3-yl)benzamide involves its interaction with specific molecular targets. The oxazole ring can interact with enzymes or receptors, modulating their activity. The methoxy group can enhance the compound’s ability to penetrate biological membranes, increasing its efficacy. The benzamide core can form hydrogen bonds with target proteins, stabilizing the compound-protein complex.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Group Comparisons

Table 1: Structural Features of 3-Methoxy-N-(1,2-Oxazol-3-yl)Benzamide and Analogs

Compound Name	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Key Functional Groups
3-Methoxy-N-(1,2-oxazol-3-yl)benzamide	Benzamide + 1,2-oxazole	3-OCH₃ on benzene	218.21	Amide, Methoxy, Oxazole
3-Methoxy-N-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]benzamide	Benzamide + oxazole-carbamoyl	5-CH₃ on oxazole, carbamoyl linker	291.29	Amide, Methoxy, Carbamoyl, Oxazole
3-Methoxy-N-[2-(3-methoxyphenyl)-1,3-benzoxazol-5-yl]benzamide	Benzamide + benzoxazole	3-OCH₃ on benzene, 2-(3-OCH₃-phenyl)	374.39	Amide, Methoxy, Benzoxazole
3-Methoxy-N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide	Benzamide + thiadiazole	Pyridyl-thiadiazole substituent	354.38	Amide, Methoxy, Thiadiazole, Pyridine

Key Observations :

• Oxazole vs. Thiadiazole/Benzoxazole: Replacement of oxazole with thiadiazole (as in ) introduces sulfur, altering electronic properties and hydrogen-bonding capacity.
• Substituent Effects : Methyl groups on oxazole (e.g., ) increase steric bulk and lipophilicity (cLogP ~1.8 estimated), while pyridyl-thiadiazole () enhances π-π stacking and metal coordination.

Key Findings :

• Kinase Inhibition : The tert-butyl-dihydrooxazole analog () shows potent ABL1 inhibition (IC50 = 0.8 nM), highlighting the importance of bulky substituents for kinase selectivity.
• Enzyme Modulation: Quinazolinone-linked benzamides () exhibit moderate tyrosinase inhibition, suggesting methoxy groups may enhance binding to oxidoreductases.
• Anticancer Activity : Sulfonamide-oxazole hybrids () demonstrate EGFR affinity, with microwave-synthesized derivatives achieving higher yields (89% vs. 84% conventional) .

Biological Activity

3-Methoxy-N-(1,2-oxazol-3-yl)benzamide is a compound that has garnered attention due to its potential biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, effects on various cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a benzamide core substituted with a methoxy group and an oxazole ring. The presence of these functional groups contributes to its biological activity by influencing interactions with biological targets.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of benzoxazole have shown promising results against various cancer cell lines:

• Cytotoxicity : A study reported that certain benzoxazole derivatives demonstrated cytotoxic effects with IC50 values in the micromolar range against human leukemia and breast cancer cell lines (e.g., MCF-7) . The presence of electron-withdrawing groups on the aromatic ring was crucial for enhancing biological activity.
• Mechanism of Action : Flow cytometry assays revealed that these compounds can induce apoptosis in cancer cells by increasing caspase-3/7 activity, highlighting their potential as anticancer agents .

Antimicrobial Activity

The antimicrobial properties of oxazole-containing compounds have also been explored. For example:

• Bacterial Inhibition : Compounds similar to 3-methoxy-N-(1,2-oxazol-3-yl)benzamide were tested against Bacillus subtilis and Escherichia coli, revealing varying degrees of antimicrobial activity. The most active derivatives had lower MIC values against these strains .

Structure-Activity Relationship (SAR)

The biological activity of 3-methoxy-N-(1,2-oxazol-3-yl)benzamide can be influenced by modifications to its structure. Key findings include:

Modification	Effect on Activity
Electron-withdrawing groups	Increased cytotoxicity
Methoxy groups on the aromatic ring	Enhanced antimicrobial activity
Substituents at the para position	Critical for maintaining high potency

Case Studies

• Study on Benzoxazole Derivatives : A series of benzoxazole derivatives were synthesized and evaluated for their anticancer potential. One compound exhibited an IC50 value of 0.48 µM against MCF-7 cells, demonstrating significant potency compared to standard treatments like doxorubicin .
• Antimicrobial Evaluation : Another study assessed the antibacterial properties of various oxazole derivatives, finding that specific substitutions led to improved efficacy against Gram-positive and Gram-negative bacteria .